Cas no 26269-07-8 (6-Benzothiazolol,2-(methylamino)-)

• Product Name: 6-Benzothiazolol,2-(methylamino)-
• CAS No: 26269-07-8
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 242612
• Update Time: 2024-01-26

6-Benzothiazolol,2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2-(methylamino)-
• 6-Benzothiazolol,2-(methylamino)-(8CI)
• 6-Benzothiazolol, 2-(methylamino)-

• Inchi： 1S/C8H8N2OS/c1-9-8-10-6-3-2-5(11)4-7(6)12-8/h2-4,11H,1H3,(H,9,10)
• InChI Key： ASNJMOABCKEFHD-UHFFFAOYSA-N
• SMILES： S1C2=CC(O)=CC=C2N=C1NC

Computed Properties

• Exact Mass: 180.03584
• Monoisotopic Mass: 180.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.4A^2

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Melting Point: 238-240 °C
• Boiling Point: 343.5±34.0 °C(Predicted)
• PSA: 45.15
• pka: 9.17±0.40(Predicted)